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Compound of Interest

Compound Name:
2,4-Dibromo-5-

hydroxybenzaldehyde

Cat. No.: B1308521 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 2,4-Dibromo-5-hydroxybenzaldehyde
(CAS No. 3111-51-1), ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are based on safety data sheets for closely related

dibrominated hydroxybenzaldehyde isomers, which share similar hazard profiles.

Hazard Profile and Safety Precautions
2,4-Dibromo-5-hydroxybenzaldehyde is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or inhaled, and causes skin and serious eye irritation.[1] It may

also cause respiratory irritation and is very toxic to aquatic life.[2][3][4] Therefore, strict

adherence to safety protocols during handling and disposal is crucial.

Personal Protective Equipment (PPE):

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or a face shield

(conforming to EN166 or NIOSH standards).

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber,

neoprene).

Body Protection
A lab coat, chemical-resistant apron, or

coveralls to prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates if ventilation is inadequate or if dust

is generated.

Step-by-Step Disposal Procedure
The proper disposal of 2,4-Dibromo-5-hydroxybenzaldehyde and its containers must be

carried out in accordance with local, state, and federal regulations. Never discharge this

chemical into drains or the environment.[2][3][5][6]

1. Waste Collection:

Carefully sweep up any solid 2,4-Dibromo-5-hydroxybenzaldehyde, avoiding the

generation of dust.[5][7]

Place the chemical waste into a clearly labeled, sealed, and compatible container.

The container should be designated for hazardous chemical waste.

2. Contaminated Materials:

Any materials that have come into contact with 2,4-Dibromo-5-hydroxybenzaldehyde,

such as gloves, weighing paper, and paper towels, should also be considered hazardous

waste.

Place these contaminated materials in the same designated hazardous waste container.
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3. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent (e.g., acetone, ethanol).

The rinsate must be collected and treated as hazardous waste.

After rinsing, the container can be disposed of in accordance with institutional guidelines,

which may include puncturing to prevent reuse.

4. Storage and Labeling:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[5][6]

Ensure the waste container is clearly labeled with "Hazardous Waste" and the chemical

name "2,4-Dibromo-5-hydroxybenzaldehyde".

5. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental disposal

company.[2][3][6]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) for 2,4-Dibromo-
5-hydroxybenzaldehyde or a related compound.

Below is a workflow diagram illustrating the proper disposal procedure for 2,4-Dibromo-5-
hydroxybenzaldehyde.
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Disposal Workflow for 2,4-Dibromo-5-hydroxybenzaldehyde

By adhering to these procedures, you can ensure the safe and compliant disposal of 2,4-
Dibromo-5-hydroxybenzaldehyde, fostering a secure and environmentally responsible

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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